Cas no 83797-21-1 (2-Propynethial)

• Product Name: 2-Propynethial
• CAS No: 83797-21-1
• MF: C₃H₂S
• MW: 70.1129794120789
• CID: 668439
• PubChem ID: 17858191
• Update Time: 2025-04-19

2-Propynethial Chemical and Physical Properties

Names and Identifiers

• 2-Propynethial
• prop-2-ynethial
• 83797-21-1
• DTXSID90591316
• propynethial

• Inchi： 1S/C3H2S/c1-2-3-4/h1,3H
• InChI Key： WGZLEPQSVFDOIK-UHFFFAOYSA-N
• SMILES： S=CC#C

Computed Properties

• Exact Mass: 69.98772124g/mol
• Monoisotopic Mass: 69.98772124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioaldehydes